Cas no 2411181-12-7 (rac-1-(4'aR,8'aS)-octahydro-1'H-spiro1,3-dioxolane-2,6'-quinolin-1'-yl-2-chloroethan-1-one)

• Product Name: rac-1-(4'aR,8'aS)-octahydro-1'H-spiro1,3-dioxolane-2,6'-quinolin-1'-yl-2-chloroethan-1-one
• CAS No: 2411181-12-7
• MF: C₁₃H₂₀ClNO₃
• MW: 273.755803108215
• CID: 6302576
• PubChem ID: 146103434
• Update Time: 2025-07-09

rac-1-(4'aR,8'aS)-octahydro-1'H-spiro1,3-dioxolane-2,6'-quinolin-1'-yl-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

• rac-1-(4'aR,8'aS)-octahydro-1'H-spiro1,3-dioxolane-2,6'-quinolin-1'-yl-2-chloroethan-1-one
• Z3292190501
• 1-[(4'Ar,8'aS)-spiro[1,3-dioxolane-2,6'-2,3,4,4a,5,7,8,8a-octahydroquinoline]-1'-yl]-2-chloroethanone
• rac-1-[(4'aR,8'aS)-octahydro-1'H-spiro[1,3-dioxolane-2,6'-quinolin]-1'-yl]-2-chloroethan-1-one
• 2411181-12-7
• EN300-26578572

• Inchi： 1S/C13H20ClNO3/c14-9-12(16)15-5-1-2-10-8-13(4-3-11(10)15)17-6-7-18-13/h10-11H,1-9H2/t10-,11+/m1/s1
• InChI Key： DQQCQEMTFRXOGX-MNOVXSKESA-N
• SMILES： ClCC(N1CCC[C@@H]2CC3(CC[C@H]12)OCCO3)=O

Computed Properties

• Exact Mass: 273.1131712g/mol
• Monoisotopic Mass: 273.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.8Ų

Additional information on rac-1-(4'aR,8'aS)-octahydro-1'H-spiro1,3-dioxolane-2,6'-quinolin-1'-yl-2-chloroethan-1-one

Introduction to CAS No. 2411181-12-7: rac-1-(4'aR,8'aS)-octahydro-1'H-spiro[1,3-dioxolane-2,6'-quinolin]-1'-yl-2-chloroethan-1-one

CAS No. 2411181-12-7, also known as rac-1-(4'aR,8'aS)-octahydro-1'H-spiro[1,3-dioxolane-2,6'-quinolin]-1'-yl-2-chloroethan-1-one, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure and the presence of a chloroethyl group, which contribute to its distinct chemical and biological properties.

The spirocyclic framework of rac-1-(4'aR,8'aS)-octahydro-1'H-spiro[1,3-dioxolane-2,6'-quinolin]-1'-yl-2-chloroethan-1-one is a key feature that has been extensively studied for its potential in drug design and development. Spirocyclic compounds are known for their enhanced stability and bioavailability, making them attractive candidates for the development of new therapeutic agents. The presence of the 2-chloroethanone moiety further adds to the compound's versatility by providing a reactive site for various chemical modifications.

Recent research has highlighted the potential of CAS No. 2411881-12-7 in various biological contexts. Studies have shown that this compound exhibits significant activity against certain types of cancer cells, particularly those involved in solid tumors. The mechanism of action is believed to involve the disruption of key cellular processes such as DNA replication and protein synthesis, leading to cell death. This makes rac-1-(4'aR,8'aS)-octahydro-1'H-spiro[1,3-dioxolane-2,6'-quinolin]-1'-yl-2-chloroethan-1-one a promising lead compound for further investigation in oncology.

In addition to its anti-cancer properties, CAS No. 2411881-12-7 has also shown potential in other therapeutic areas. For instance, preliminary studies have indicated that this compound may have neuroprotective effects, potentially making it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The exact mechanisms underlying these effects are still under investigation, but they are believed to involve the modulation of oxidative stress and inflammation pathways.

The synthesis of rac-1-(4'aR,8'aS)-octahydro-1'H-spiro[1,3-dioxolane-2,6'-quinolin]-1'-yl-2-chloroethan-1-one has been optimized through various methods to improve yield and purity. One common approach involves the use of transition metal-catalyzed reactions to form the spirocyclic core efficiently. These synthetic strategies not only enhance the practicality of large-scale production but also allow for the introduction of functional groups that can be tailored for specific biological activities.

The pharmacokinetic properties of CAS No. 2411881-12-7 have also been studied to assess its suitability as a drug candidate. Results from these studies indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are crucial factors for effective drug delivery and sustained therapeutic effects.

To further explore the therapeutic potential of rac-1-(4'aR,8'aS)-octahydro-1'H-spiro[1,3-dioxolane-2,6'-quinolin]-1'-yl-2-chloroethan-1-one, several preclinical studies have been conducted using animal models. These studies have provided valuable insights into the safety and efficacy of the compound across different disease models. For example, in a mouse model of colorectal cancer, treatment with this compound resulted in significant tumor regression without notable side effects.

The future prospects for CAS No. 2411881-12-7 are promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel formulations that can improve drug delivery and patient compliance.

In conclusion, rac-1-(4'aR,8'aS)-octahydro-1'H-spiro[1,3-dioxolane-2,6'-quinolin]-1'-yl-2-chloroethan-1-one (CAS No. 2418807) represents a fascinating compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an exciting candidate for further development as a therapeutic agent.